N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide
CAS No.: 1021078-98-7
Cat. No.: VC7501782
Molecular Formula: C20H15ClFN5O3
Molecular Weight: 427.82
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1021078-98-7 |
|---|---|
| Molecular Formula | C20H15ClFN5O3 |
| Molecular Weight | 427.82 |
| IUPAC Name | N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide |
| Standard InChI | InChI=1S/C20H15ClFN5O3/c1-30-18-7-6-14(8-15(18)21)24-19(28)10-26-20(29)17-9-16(25-27(17)11-23-26)12-2-4-13(22)5-3-12/h2-9,11H,10H2,1H3,(H,24,28) |
| Standard InChI Key | QLSXKQYJZPCCEH-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=C(C=C4)F)Cl |
Introduction
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d] triazin-5(4H)-yl]acetamide is a complex organic compound that belongs to the triazinone family. This compound is notable for its potential applications in medicinal chemistry due to its unique molecular structure, which suggests possible biological activity, particularly in the realm of pharmaceuticals.
Molecular Formula and Weight
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Molecular Formula: C23H19ClF2N5O3
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Molecular Weight: Approximately 469.88 g/mol.
Chemical Classification
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This compound is classified under organic compounds and more specifically under heterocyclic compounds due to the presence of nitrogen in its ring structure. It is also categorized as a pharmaceutical compound given its potential therapeutic applications.
Synthesis
The synthesis of N-(3-chloro-4-methoxyphenyl)-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d] triazin-5(4H)-yl]acetamide involves several steps typical for complex organic synthesis. Common methods include careful selection of reagents and optimization of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity.
Biological Activity
This compound may participate in various chemical reactions typical for amides and heterocycles, suggesting potential interactions with specific biological targets such as enzymes or receptors.
Comparison with Similar Compounds
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